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Compound of Interest

Compound Name: Methyl 2-chloro-4-cyanobenzoate

Cat. No.: B1396589 Get Quote

An In-depth Technical Guide to Methyl 2-chloro-4-cyanobenzoate

This guide provides a comprehensive overview of Methyl 2-chloro-4-cyanobenzoate, a key

chemical intermediate. It is intended for researchers, scientists, and professionals in drug

development and materials science who require a deep understanding of this compound's

properties, synthesis, and applications.

Introduction: Defining a Versatile Building Block
Methyl 2-chloro-4-cyanobenzoate is a substituted aromatic compound belonging to the

benzoate ester family. Its structure, featuring a benzene ring functionalized with a methyl ester,

a chlorine atom, and a cyano (nitrile) group, makes it a valuable precursor in the synthesis of

more complex molecules. The specific arrangement of these functional groups imparts distinct

reactivity, allowing for selective chemical transformations. This makes it a sought-after

intermediate in the pharmaceutical and materials science industries.

The presence of electron-withdrawing chloro and cyano groups on the aromatic ring influences

the molecule's electronic properties and reactivity, making it a versatile scaffold for building

intricate molecular architectures.

Chemical Structure and IUPAC Nomenclature
The foundational step in understanding any chemical entity is to establish its precise structure

and systematic name.
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Chemical Structure
The structure of Methyl 2-chloro-4-cyanobenzoate consists of a central benzene ring. A

methyl ester group (-COOCH₃) is attached at position 1, a chlorine atom (-Cl) at position 2, and

a cyano group (-C≡N) at position 4.

IUPAC Name
The systematic name for this compound, following the rules of the International Union of Pure

and Applied Chemistry (IUPAC), is methyl 2-chloro-4-cyanobenzoate.

Physicochemical and Spectroscopic Properties
A thorough understanding of a compound's physical and chemical properties is paramount for

its effective use in research and development.

Property Value Source

CAS Number 98592-34-8 [1]

Molecular Formula C₉H₆ClNO₂ [1]

Molecular Weight 195.60 g/mol [2][3]

Appearance Off-White Solid [4]

Melting Point 115-117 °C [2]

Boiling Point 305.8 °C (predicted) [2]

Solubility
Moderately soluble in organic

solvents. Insoluble in water.
[2][4]

Note: Some data is for the isomer Methyl 4-chloro-2-cyanobenzoate, as specific experimental

data for Methyl 2-chloro-4-cyanobenzoate is limited in the provided search results.
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The synthesis of substituted benzoates like Methyl 2-chloro-4-cyanobenzoate often involves

multi-step pathways. A common strategy is the esterification of the corresponding carboxylic

acid.

General Synthetic Workflow
A plausible and common method for the synthesis of Methyl 2-chloro-4-cyanobenzoate is the

esterification of 2-chloro-4-cyanobenzoic acid with methanol in the presence of an acid

catalyst.
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Start: 2-chloro-4-cyanobenzoic acid
and Methanol

Dissolution in an inert solvent

Addition of an acid catalyst
(e.g., H₂SO₄)

Heating under reflux

Neutralization with a weak base
(e.g., NaHCO₃ solution)

Extraction with an organic solvent
(e.g., Ethyl Acetate)

Purification by recrystallization
or column chromatography

Final Product:
Methyl 2-chloro-4-cyanobenzoate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Methyl 2-chloro-4-cyanobenzoate.

Detailed Experimental Protocol
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The following protocol is a representative example for the synthesis of a cyanobenzoate ester.

Materials:

4-Cyanobenzoic acid (as a representative starting material)

Methanol (reagent grade)

Concentrated Sulfuric Acid (catalyst)

Toluene (solvent)

Saturated Sodium Bicarbonate solution

Ethyl Acetate (for extraction)

Anhydrous Magnesium Sulfate (drying agent)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 4-cyanobenzoic acid in toluene.[5]

Reagents Addition: Add an excess of methanol to the solution.[5]

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the reaction

mixture.

Reflux: Heat the mixture to 80°C and maintain it under reflux for 24 hours.[5] The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature.

Neutralization: Slowly add saturated sodium bicarbonate solution to neutralize the excess

acid.
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Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography to yield pure

Methyl 4-cyanobenzoate.[5]

Note: This is a general procedure for a related compound, and specific conditions may need to

be optimized for the synthesis of Methyl 2-chloro-4-cyanobenzoate.

Chemical Reactivity and Mechanistic Insights
The reactivity of Methyl 2-chloro-4-cyanobenzoate is governed by its functional groups. The

presence of both electrophilic and nucleophilic sites makes it a versatile intermediate.[2]

Nucleophilic Substitution: The chlorine atom on the aromatic ring can be displaced by

various nucleophiles, allowing for the introduction of other functional groups.[2]

Hydrolysis: The ester group can be hydrolyzed under acidic or basic conditions to yield the

corresponding carboxylic acid.[2]

Reduction: The cyano group is susceptible to reduction, which can lead to the formation of

an amine.[2]

Applications in Drug Development and Beyond
The unique chemical architecture of Methyl 2-chloro-4-cyanobenzoate makes it a valuable

intermediate in several high-value applications.

Pharmaceutical Synthesis
This compound serves as a crucial building block in the synthesis of active pharmaceutical

ingredients (APIs).[2] Its structure can be found in the backbone of various therapeutic agents.

The strategic placement of the chloro and cyano groups allows for their conversion into other

functionalities that are often essential for biological activity.
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Methyl 2-chloro-4-cyanobenzoate Chemical Modifications
(e.g., substitution, reduction)

Active Pharmaceutical
Ingredient (API) Synthesis Final Drug Product
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Caption: Role of Methyl 2-chloro-4-cyanobenzoate in drug development.

Agrochemicals
Similar to its role in pharmaceuticals, this compound can be used in the development of new

agrochemicals due to its potential biological activity.[2]

Materials Science
The properties of Methyl 2-chloro-4-cyanobenzoate also make it suitable for applications in

polymer chemistry and the synthesis of novel materials.[2]

Conclusion
Methyl 2-chloro-4-cyanobenzoate is a chemical intermediate of significant interest due to its

versatile reactivity and strategic importance in the synthesis of high-value products, particularly

in the pharmaceutical industry. A thorough understanding of its chemical properties, synthetic

routes, and reactivity is crucial for its effective application in research and development. This

guide provides a foundational understanding for scientists and professionals working with this

important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5280052.htm
https://www.chemicalbook.com/synthesis/methyl-4-cyanobenzoate.htm
https://www.benchchem.com/product/b1396589#chemical-structure-and-iupac-name-of-methyl-2-chloro-4-cyanobenzoate
https://www.benchchem.com/product/b1396589#chemical-structure-and-iupac-name-of-methyl-2-chloro-4-cyanobenzoate
https://www.benchchem.com/product/b1396589#chemical-structure-and-iupac-name-of-methyl-2-chloro-4-cyanobenzoate
https://www.benchchem.com/product/b1396589#chemical-structure-and-iupac-name-of-methyl-2-chloro-4-cyanobenzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1396589?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1396589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

